Cas no 1262014-59-4 (3-Cyano-2-fluorocinnamic acid)

• Product Name: 3-Cyano-2-fluorocinnamic acid
• CAS No: 1262014-59-4
• MF: C₁₀H₆FNO₂
• MW: 191.158545970917
• CID: 4949020
• Update Time: 2025-05-20

3-Cyano-2-fluorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-fluorocinnamic acid
• (E)-3-(3-CYANO-2-FLUOROPHENYL)ACRYLIC ACID

• Inchi： 1S/C10H6FNO2/c11-10-7(4-5-9(13)14)2-1-3-8(10)6-12/h1-5H,(H,13,14)/b5-4+
• InChI Key： YKQYQJHFAVBNQC-SNAWJCMRSA-N
• SMILES： FC1C(C#N)=CC=CC=1/C=C/C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 1.7
• Topological Polar Surface Area: 61.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 3-Cyano-2-fluorocinnamic acid

Introduction to 3-Cyano-2-fluorocinnamic acid (CAS No. 1262014-59-4)

3-Cyano-2-fluorocinnamic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 1262014-59-4, this compound represents a derivative of cinnamic acid, featuring both a cyano group and a fluorine substituent, which contribute to its distinct reactivity and utility in synthetic chemistry. The presence of these functional groups makes it a valuable intermediate in the development of various chemical entities, particularly in medicinal chemistry.

The structure of 3-cyano-2-fluorocinnamic acid consists of a phenyl ring connected to a propenoic acid backbone, with the cyano group attached to the third carbon and a fluorine atom at the second position. This arrangement imparts specific electronic and steric characteristics that influence its interactions with biological targets. The cyano group, being highly polar, enhances the compound's solubility in polar solvents and participates in hydrogen bonding, while the fluorine atom introduces lipophilicity and modulates metabolic stability. These features are particularly relevant in drug design, where optimizing solubility and metabolic properties is crucial for achieving desired pharmacokinetic profiles.

In recent years, 3-cyano-2-fluorocinnamic acid has been explored as a building block in the synthesis of novel pharmaceutical agents. Its bifunctional nature allows for further derivatization, enabling chemists to introduce additional substituents that can fine-tune biological activity. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in inflammatory pathways. The fluorine moiety, in particular, has been shown to enhance binding affinity and selectivity, a phenomenon widely recognized in medicinal chemistry as the "fluorine effect." This has led to several studies investigating its potential as an anti-inflammatory agent, with preliminary findings suggesting promising results in preclinical models.

The synthesis of 3-cyano-2-fluorocinnamic acid typically involves multi-step organic reactions starting from commercially available precursors such as cinnamic acid or its derivatives. The introduction of the cyano group is often achieved through cyanation reactions, while fluorination can be accomplished using various fluorinating agents under controlled conditions. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, have also been employed to enhance yield and purity. These synthetic methodologies highlight the compound's versatility and accessibility for further chemical manipulation.

One of the most compelling aspects of 3-cyano-2-fluorocinnamic acid is its role in developing fluorescent probes for biochemical applications. The combination of electron-withdrawing groups like the cyano group and electron-donating substituents can lead to significant changes in fluorescence properties, making it an attractive candidate for designing sensitive detection assays. Recent studies have demonstrated its use in imaging cellular processes, where its fluorescence characteristics allow researchers to track molecular interactions with high precision. This application underscores the compound's potential beyond traditional pharmaceutical development.

The pharmacological potential of 3-cyano-2-fluorocinnamic acid extends beyond anti-inflammatory applications. Researchers have also explored its effects on enzymatic pathways associated with cancer progression. The unique structural features of this compound enable it to interact with target proteins in ways that disrupt abnormal signaling cascades. For example, studies have shown that derivatives of this molecule can inhibit kinases involved in tumor growth, offering a promising lead for developing novel anticancer therapies. These findings highlight the importance of structural diversity in drug discovery and reinforce the value of compounds like 3-cyano-2-fluorocinnamic acid as scaffolds for therapeutic innovation.

In addition to its biological significance, 3-cyano-2-fluorocinnamic acid has found utility in material science applications. Its ability to participate in polymerization reactions makes it a candidate for developing advanced materials with tailored properties. For instance, researchers have investigated its incorporation into polymeric matrices to enhance thermal stability or mechanical strength. Such applications demonstrate the compound's broad utility across multiple scientific disciplines.

The future directions for research on 3-cyano-2-fluorocinnamic acid are vast and exciting. As synthetic methodologies continue to evolve, new derivatives with enhanced properties are likely to be discovered. Furthermore, advancements in computational chemistry may facilitate more efficient virtual screening processes to identify novel bioactive compounds based on this scaffold. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for human health and technological progress.

In conclusion,3-cyano-2-fluorocinnamic acid (CAS No. 1262014-59-4) is a multifaceted compound with significant potential across pharmaceuticals, biochemical research, and material science. Its unique structural features enable diverse applications, from drug development to fluorescent imaging probes and advanced materials. As ongoing research continues to uncover new possibilities,this compound stands as a testament to the importance of structural diversity in scientific discovery.